2-(4-Fluorophenoxy)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenoxy)-1-(4-pyridin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H19FN2O3/c19-14-4-6-15(7-5-14)23-13-18(22)21-11-8-16(9-12-21)24-17-3-1-2-10-20-17/h1-7,10,16H,8-9,11-13H2
• InChI Key: NHZKSJRCDZONDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=N2)C(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O3
• Molecular Weight: 330.4 g/mol

Description

2-(4-Fluorophenoxy)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research fields. It is commonly referred to as FPE and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

2-(4-Fluorophenoxy)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone is a compound of interest in the synthesis and characterization of novel chemical structures. For instance, a study described the synthesis and spectroscopic characterization, including IR, NMR, and MS studies, of a related compound using a click chemistry approach. This process involved starting materials with similar functional groups, highlighting the versatility of such compounds in chemical synthesis (Govindhan et al., 2017).

Metal Ion Sensing

Compounds with structures similar to 2-(4-Fluorophenoxy)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone have been developed as fluoroionophores for metal ion sensing. These compounds demonstrate specificity in chelating Zn+2 ions, showing potential for applications in detecting and quantifying metal ions in various environments (Hong et al., 2012).

Corrosion Inhibition

Research has also explored the corrosion inhibition efficiency of related Schiff base compounds for protecting carbon steel in acidic environments. This indicates the potential utility of 2-(4-Fluorophenoxy)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone derivatives in materials science, particularly in extending the lifespan of metals exposed to corrosive conditions (Hegazy et al., 2012).

Antiproliferative Activity

The antiproliferative activities of compounds containing the core structure of 2-(4-Fluorophenoxy)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone have been evaluated, showing promise in biological applications. These studies focus on the interaction of synthesized molecules with proteins, contributing to the understanding of their pharmacokinetics and potential as therapeutic agents (Prasad et al., 2018).

Fluorescence Sensing

Derivatives of similar structures have been investigated for their fluorescence "turn on" response towards Al3+, demonstrating the potential for use in fluorescent chemo-sensing and living cell imaging. This application is significant for biological research and diagnostics, where specific ion detection is crucial (Rahman et al., 2017).